Cas no 955220-61-8 (N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide)

• Product Name: N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide
• CAS No: 955220-61-8
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5915533
• PubChem ID: 16918340
• Update Time: 2025-10-19

N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]methyl]-3-methyl-
• N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3-methylbutanamide
• N-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-3-methylbutanamide
• F2370-0159
• 955220-61-8
• AKOS024643558
• N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-3-methylbutanamide
• N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide

• Inchi： 1S/C17H24N2O3/c1-12(2)8-16(20)18-10-13-9-17(21)19(11-13)14-4-6-15(22-3)7-5-14/h4-7,12-13H,8-11H2,1-3H3,(H,18,20)
• InChI Key： SNWDDZPQMBIGFW-UHFFFAOYSA-N
• SMILES： C(NCC1CC(=O)N(C2=CC=C(OC)C=C2)C1)(=O)CC(C)C

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 580.3±25.0 °C(Predicted)
• pka: 15.97±0.46(Predicted)

Additional information on N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide

Professional Introduction to N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide (CAS No. 955220-61-8)

N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide (CAS No. 955220-61-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further research and development in drug discovery.

The molecular framework of N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide incorporates several key functional groups, including an amide moiety and a pyrrolidine ring system. The presence of these structural features suggests potential biological activities, particularly in modulating enzymatic pathways and interacting with biological targets. The 4-methoxyphenyl substituent further enhances the compound's complexity, contributing to its unique chemical and pharmacological properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the benefits of advanced chemical scaffolds. N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide aligns with this trend, as it represents a fusion of traditional pharmacophores with modern molecular design principles. This approach has shown considerable promise in addressing various therapeutic challenges, particularly in the realm of central nervous system disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. The pyrrolidine ring, known for its role in several bioactive molecules, serves as a versatile scaffold for drug design. When combined with the amide group and the 4-methoxyphenyl moiety, the compound gains the ability to engage with receptors and enzymes that are critical in disease pathogenesis. This multifaceted interaction profile makes it an attractive candidate for further exploration.

The synthesis of N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of key intermediates such as 1-(4-methoxyphenyl)pyrrolidine-5-carboxylic acid, which is then subjected to amidation reactions to introduce the butanamide side chain. The precise control over reaction conditions ensures high yield and purity, which are essential for subsequent biological evaluation.

Recent advancements in computational chemistry have further enhanced the understanding of N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide's pharmacological potential. Molecular docking studies have revealed that this compound can effectively bind to various protein targets, including those implicated in neurological disorders and metabolic diseases. These findings provide a strong rationale for conducting detailed pharmacological investigations.

The biological evaluation of N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide has already yielded promising results in preclinical studies. Initial experiments suggest that the compound exhibits moderate affinity for certain neurotransmitter receptors, which could translate into therapeutic benefits for conditions such as anxiety and depression. Additionally, its interaction with inflammatory pathways indicates potential utility in treating chronic inflammatory diseases.

In conclusion, N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbutanamide (CAS No. 955220-61-8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, combined with its promising biological profile, positions it as a valuable asset in the ongoing quest to develop novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its potential applications in human health.